4'-O-Methyl quercetin

• CAS No.: 603-61-2
• Product Name: 4'-O-Methyl quercetin
• Molecular Formula: C16H12O7
• Molecular Weight: 318.28 g/mol
• IUPAC Name: 3,5,7-trihydroxy-2-(3-hydroxy-4-methoxyphenyl)-2,3-dihydrochromen-4-one
• Standard InChI: InChI=1S/C16H14O7/c1-22-11-3-2-7(4-9(11)18)16-15(21)14(20)13-10(19)5-8(17)6-12(13)23-16/h2-6,15-19,21H,1H3
• Standard InChIKey: KQNGHARGJDXHKF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2C(C(=O)C3=C(C=C(C=C3O2)O)O)O)O
• Physical Description: Solid
• Description: Tamarixetin belongs to the class of organic compounds known as 4'-o-methylated flavonoids. These are flavonoids with methoxy groups attached to the C4' atom of the flavonoid backbone. Tamarixetin is considered to be a practically insoluble (in water) and relatively neutral molecule. Tamarixetin has been primarily detected in urine. Outside of the human body, tamarixetin can be found in tea. This makes tamarixetin a potential biomarker for the consumption of this food product.
• Synonyms: 3,5,7-Trihydroxy-2-(3-hydroxy-4-methoxyphenyl)-4H-1-benzopyran-4-one; 3,3',5,7-Tetrahydroxy-4'-methoxyflavone; Tamaraxetin
• Reference: Duenas, M. et al., Eur. Food Res. Technol., 232, 103 (2011); Ameho, C.K. et al., J. Nutrit. Biochem., 19, 467 (2008); Angeloni, C. et al., Biochimie, 89, 73 (2007)
• PubChem Compound: 482576
• Last Modified: Nov 11 2021